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Compound of Interest

Compound Name: Pentyl methacrylate

Cat. No.: B1594328

An In-depth Technical Guide to Pentyl
Methacrylate

This guide provides a comprehensive overview of the chemical structure, properties, and
polymerization kinetics of pentyl methacrylate, tailored for researchers, scientists, and
professionals in drug development and polymer chemistry.

Chemical Structure and Identification

Pentyl methacrylate, also known as n-amyl methacrylate, is an organic compound and the
ester of methacrylic acid and pentanol. Its chemical structure consists of a pentyl group
attached to the oxygen of the carboxylate group of the methacrylate moiety.

Table 1: Chemical Identifiers for Pentyl Methacrylate
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Identifier Value

IUPAC Name pentyl 2-methylprop-2-enoate[1]

Synonyms Amyl methacrylate, n-amyl methacrylate[1][2]
CAS Number 2849-98-1[1]

Molecular Formula

CoH1602[1][3]

SMILES CCCCCOC(=0)C(=C)C1][3]
o INChI=1S/C9H1602/c1-4-5-6-7-11-
n
9(10)8(2)3/h2,4-7H2,1,3H3[1][3]
InChiKey GYDSPAVLTMAXHT-UHFFFAOYSA-N[1][3]

Physicochemical Properties

The physical and chemical properties of pentyl methacrylate are crucial for its handling,

storage, and application in various chemical processes.

Table 2: Physical and Chemical Properties of Pentyl Methacrylate

Property Value

Molecular Weight 156.22 g/mol [1]
Appearance Colorless liquid

Density 0.89 g/cm?3[4][5]

Boiling Point 179.8 °C at 760 mmHg[4][5]
Flash Point 53.9 °C[4][5]

Refractive Index

1.426[4][5]

Vapor Pressure

0.923 mmHg at 25°C[4][5]

Synthesis and Polymerization
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Pentyl methacrylate serves as a monomer for the synthesis of various polymers. Its
polymerization can be achieved through different mechanisms, most commonly free-radical
polymerization.

A general route for the synthesis of methacrylate monomers involves the reaction of
methacrylic acid or its derivatives with the corresponding alcohol. For instance, p-tolyl methyl
methacrylate is synthesized from the reaction of sodium methacrylate with p-tolyl chloride[6]. A
similar transesterification reaction of 2-(diethylamino)ethyl methacrylate with methanol can yield
methyl methacrylate[7].
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Figure 1: General synthesis of pentyl methacrylate.

The polymerization of pentyl methacrylate is typically initiated by free-radical initiators such as
2,2'-azobis(2-methylpropionitrile) (AIBN) or benzoyl peroxide (BPO)[8]. The process involves
initiation, propagation, and termination steps.
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Figure 2: Free-radical polymerization of pentyl methacrylate.

Experimental Protocols

Prior to polymerization, pentyl methacrylate is typically purified by passing it through a column
of basic alumina to remove inhibitors[9].
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This method is used to determine the propagation rate coefficient (kp) of radical
polymerization[9].

o Materials: Pentyl methacrylate, a photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone,
DMPA), and optionally a solvent (e.g., toluene)[9].

e Procedure:

o A mixture of the monomer, photoinitiator, and solvent is placed in a thermostated cuvette.

o The mixture is purged with an inert gas (e.g., argon) for approximately 10 minutes and
preheated[9].

o The polymerization is initiated by periodic laser pulses at a known repetition rate[9].

o The reaction is quenched by adding an inhibitor (e.g., hydroquinone)[9].

o Monomer conversion is determined gravimetrically after removing the unreacted monomer
under vacuum([9].

o The molar mass distribution of the resulting polymer is analyzed by size-exclusion
chromatography (SEC) to determine kp[9].

RAFT polymerization is a controlled radical polymerization technique used to synthesize
polymers with well-defined molecular weights and narrow dispersities.
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Figure 3: Experimental workflow for RAFT polymerization.
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o Materials: Pentyl methacrylate, an initiator (e.g., AIBN), and a RAFT agent (e.g., 4-cyano-4-
[(dodecylsulfanylthiocarbonyl) sulfanyl]pentanoic acid, CDSPA)[9].

e Procedure:
o Solutions of the initiator and RAFT agent in the monomer are prepared[9].
o The solutions are purged with argon and then heated to 60 °C to initiate polymerization[9].

o The polymerization is stopped at predetermined time intervals by cooling the reaction
vessels in an ice bath[9].

o Monomer conversion is determined gravimetrically after removing the residual monomer
under vacuum([9].

Applications

Polymers derived from pentyl methacrylate, like other poly(methacrylates), have a wide range
of applications due to their versatile properties. Poly(methyl methacrylate) (PMMA), a related
polymer, is known for its excellent transparency, chemical stability, and electrical insulation,
finding use in aviation, architecture, medical devices, and optics[8][10][11]. The incorporation of
different alkyl ester groups, such as the pentyl group, allows for the tuning of polymer
properties like flexibility and glass transition temperature, making them suitable for use in:

o Coatings and Adhesives: Where they can enhance flexibility, weather resistance, and
adhesion[4].

» Polymer Production: As a comonomer to modify the properties of the final polymer,
contributing to durability and flexibility[4].

Safety and Handling

Pentyl methacrylate is associated with certain hazards and should be handled with
appropriate safety precautions.

Table 3: GHS Hazard Statements for Pentyl Methacrylate
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Hazard Code Statement

H315 Causes skin irritation[1][12]

H319 Causes serious eye irritation[1][12]
H335 May cause respiratory irritation[1][12]

Handling recommendations include:

Working in a well-ventilated area.

Wearing appropriate personal protective equipment, including gloves and eye protection.

Avoiding contact with skin and eyes[13].

Keeping away from heat, sparks, and open flames as it is a flammable liquid.

Storing in a tightly closed container in a cool, dry place[13].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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